![molecular formula C10H12N4OS2 B5638082 N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide](/img/structure/B5638082.png)
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of derivatives related to N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide often involves multi-step processes with a focus on obtaining high yields and structurally diverse compounds. For instance, synthesis techniques have been developed for compounds with similar thiadiazole and thiazole moieties, utilizing reactions that ensure the introduction of various functional groups while maintaining the integrity of the core structure (Wawrzycka-Gorczyca & Siwek, 2011).
Molecular Structure Analysis
The molecular structure of thiadiazole and thiazole derivatives is characterized by X-ray crystallography, revealing interactions such as hydrogen bonding and π-π stacking which are crucial for understanding the compound's stability and reactivity. The study by Wawrzycka-Gorczyca and Siwek (2011) provides insights into the crystal structures of similar compounds, highlighting hydrogen-bonded dimers and intermolecular interactions that contribute to their stability.
Chemical Reactions and Properties
These compounds participate in various chemical reactions, such as cyclization, substitution, and condensation, to form derivatives with potential biological activity or material properties. For example, the facile synthesis under microwave irradiation of derivatives containing thiadiazole scaffolds has been explored, showing the versatility of these compounds in chemical synthesis (Tiwari et al., 2017).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, are determined by the compound's molecular arrangement and interactions. These properties are essential for the application of these compounds in material science and drug formulation. Research on similar compounds provides a basis for understanding how structural modifications influence physical properties.
Chemical Properties Analysis
The chemical properties, including reactivity with various reagents, stability under different conditions, and the ability to form complexes with metals or other molecules, are crucial for the application of these compounds in catalysis, drug design, and materials development. Studies on thiadiazole and thiazole derivatives have shed light on their potential as ligands in polynuclear complexes, demonstrating their versatility and utility in coordination chemistry (Shen et al., 2008).
properties
IUPAC Name |
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethyl-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4OS2/c1-4-7-13-14-10(17-7)12-9(15)8-5(2)11-6(3)16-8/h4H2,1-3H3,(H,12,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVGBMHNTPQDABQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(S1)NC(=O)C2=C(N=C(S2)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.